BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2'4'-
Dimethoxypropiophenone: Discovery, Synthesis,
and Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2',4'-Dimethoxypropiophenone
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2'.4'-Dimethoxypropiophenone, with the CAS number 831-00-5, is an aromatic ketone that
has garnered significant interest in the field of organic synthesis. Its structure, characterized by
a propiophenone backbone with two methoxy groups at the 2' and 4' positions of the phenyl
ring, makes it a valuable precursor for the synthesis of a variety of more complex molecules,
particularly flavonoids and other biologically active compounds. This guide provides a
comprehensive overview of its discovery, detailed synthetic methodologies, chemical and
physical properties, and its applications in modern research and development.

Discovery and Historical Context

The first documented synthesis of 2',4'-Dimethoxypropiophenone appears to date back to
the early 20th century. A publication in the Journal of the American Chemical Society in 1931 is
among the earliest references to this compound, suggesting its discovery and initial
characterization occurred during a period of burgeoning exploration in synthetic organic
chemistry[1]. The primary method for its synthesis, established early in its history, is the
Friedel-Crafts acylation, a cornerstone of aromatic chemistry. This classic reaction allows for
the direct introduction of an acyl group onto an aromatic ring, a process that was, and still is,
fundamental to the construction of a vast array of organic molecules.
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Chemical and Physical Properties

2',.4'-Dimethoxypropiophenone is a solid at room temperature, with a melting point in the
range of 78-80°C[2][3]. It is largely insoluble in water but soluble in common organic solvents. A
summary of its key properties is provided in the table below.

Property Value Source
Chemical Formula C11H1403 [2]
Molar Mass 194.23 g/mol [2]
CAS Number 831-00-5 [2]
Appearance Solid
Melting Point 78-80 °C [2][3]
N ) ~295 °C at 760 mmHg
Boiling Point ,
(estimated)
- Insoluble in water, soluble in
Solubility

organic solvents

Spectroscopic data is essential for the identification and characterization of 2',4'-
Dimethoxypropiophenone. Key spectral features are summarized below:

'H NMR: The proton NMR spectrum will show characteristic signals for the ethyl group (a
triplet and a quartet), two distinct singlets for the methoxy groups, and signals in the aromatic
region corresponding to the three protons on the substituted phenyl ring.

e 13C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon, the
carbons of the ethyl group, the two methoxy carbons, and the carbons of the aromatic ring.

» IR Spectroscopy: The infrared spectrum is characterized by a strong absorption band for the
carbonyl (C=0) stretching vibration, typically around 1670-1680 cm~1, and bands
corresponding to C-O stretching of the methoxy groups and C-H bonds.

o Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound (m/z = 194.23) and characteristic fragmentation patterns.
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Comprehensive, experimentally determined spectroscopic data for 2',4'-
Dimethoxypropiophenone is available in public databases such as PubChem and
SpectraBase[4].

Synthesis of 2',4'-Dimethoxypropiophenone

The most common and historically significant method for the synthesis of 2',4'-
Dimethoxypropiophenone is the Friedel-Crafts acylation of 1,3-dimethoxybenzene. This
electrophilic aromatic substitution reaction involves the reaction of 1,3-dimethoxybenzene with
a propionylating agent, such as propionyl chloride or propionic anhydride, in the presence of a
Lewis acid catalyst.

Reaction Mechanism: Friedel-Crafts Acylation

The mechanism of the Friedel-Crafts acylation is a well-established electrophilic aromatic
substitution pathway.

Acylium lon Formation

Electrophilic Attack Deprotonation and Product Formation
L ACH +1,3-Di Gremum lon N -H* (Pmdu\:l-calalysl CDmp‘E) Aqueous Workup (', 4.
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[CH:CH2COJ*[AICk]~
Acylium lon Complex
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Caption: Mechanism of Friedel-Crafts Acylation for 2',4'-Dimethoxypropiophenone Synthesis.

Experimental Protocol: Friedel-Crafts Acylation of 1,3-
Dimethoxybenzene
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The following is a representative experimental protocol for the synthesis of 2',4'-

Dimethoxypropiophenone via Friedel-Crafts acylation.

Materials:

1,3-Dimethoxybenzene

Propionyl chloride

Anhydrous aluminum chloride (AICI3)

Dichloromethane (CH2Clz) (anhydrous)

Hydrochloric acid (HCI), concentrated

Sodium bicarbonate (NaHCOs3) solution, saturated

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Ice

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser with a drying tube is charged with
anhydrous aluminum chloride and anhydrous dichloromethane under an inert atmosphere
(e.g., nitrogen or argon).

Cooling: The flask is cooled in an ice bath to 0-5 °C.

Addition of Propionyl Chloride: Propionyl chloride is added dropwise to the stirred
suspension of aluminum chloride in dichloromethane.

Formation of the Acylium lon: The mixture is stirred at 0-5 °C for a short period to allow for
the formation of the acylium ion complex.

Addition of 1,3-Dimethoxybenzene: A solution of 1,3-dimethoxybenzene in anhydrous
dichloromethane is added dropwise from the dropping funnel, maintaining the temperature
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between 0-5 °C.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours until the reaction is complete (monitored by TLC).

e Quenching: The reaction mixture is slowly and carefully poured onto a mixture of crushed ice
and concentrated hydrochloric acid with vigorous stirring.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with
dichloromethane. The combined organic layers are washed with water, saturated sodium
bicarbonate solution, and brine.

e Drying and Evaporation: The organic layer is dried over anhydrous magnesium sulfate or
sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the
crude product.

 Purification: The crude 2',4'-Dimethoxypropiophenone can be purified by recrystallization
from a suitable solvent (e.g., ethanol or methanol) or by column chromatography on silica

gel.

Alternative Synthetic Routes

While Friedel-Crafts acylation is the most prevalent method, other synthetic strategies have
been explored. One such method involves the reaction of respropiophenone (2,4-
dihydroxypropiophenone) with a methylating agent like dimethyl sulfate in the presence of a
base[5]. This approach is a two-step process involving the initial synthesis of the
dihydroxypropiophenone followed by etherification.

Applications in Organic Synthesis

2'.4'-Dimethoxypropiophenone is a key intermediate in the synthesis of various organic
compounds, particularly those with potential pharmaceutical applications.

Synthesis of Chalcones

A primary application of 2',4'-Dimethoxypropiophenone is in the Claisen-Schmidt
condensation reaction with various aromatic aldehydes to produce chalcones. Chalcones are a
class of flavonoids that exhibit a wide range of biological activities, including anti-inflammatory,
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antioxidant, and anticancer properties. The 2',4'-dimethoxy substitution pattern in the starting
propiophenone influences the electronic properties and reactivity of the resulting chalcone,
which can in turn affect its biological activity.

[2'*4"DimEthOXyp“’piOphe”O”e) + R-CHO, Base (e.g., NaOH or KOH)

[Chalcone Derivative)

Aromatic Aldehyde
(R-CHO)

Click to download full resolution via product page

Caption: General scheme for the synthesis of chalcones from 2',4'-
Dimethoxypropiophenone.

Precursor to Heterocyclic Compounds

The chalcones derived from 2',4'-Dimethoxypropiophenone can be further utilized as
synthons for the construction of various heterocyclic ring systems, such as pyrazolines,
isoxazoles, and pyrimidines. These heterocyclic scaffolds are prevalent in many approved
drugs and are of great interest to medicinal chemists.

Conclusion

2'.4'-Dimethoxypropiophenone is a synthetically versatile aromatic ketone with a history
rooted in the foundational principles of organic chemistry. Its preparation via the robust Friedel-
Crafts acylation remains a staple in synthetic laboratories. The true value of this compound lies
in its role as a key building block for the synthesis of a diverse array of biologically active
molecules, particularly chalcones and their heterocyclic derivatives. As research in drug
discovery and materials science continues to advance, the demand for such versatile
intermediates is likely to persist, ensuring the continued relevance of 2',4'-
Dimethoxypropiophenone in the field of chemical synthesis.

References

» Journal of the American Chemical Society, 1931, vol. 53, p. 4149,4154. [Link]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1345466?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345466?utm_src=pdf-body
https://www.benchchem.com/product/b1345466?utm_src=pdf-body
https://www.benchchem.com/product/b1345466?utm_src=pdf-body
https://www.benchchem.com/product/b1345466?utm_src=pdf-body
https://www.benchchem.com/product/b1345466?utm_src=pdf-body
https://www.benchchem.com/product/b1345466?utm_src=pdf-body
https://pubs.acs.org/journal/jacsat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2'.4'-Dimethoxypropiophenone. SpectraBase. [Link]

2' 4'-DIMETHOXYPROPIOPHENONE 97 | CAS: 831-00-5. Finetech Industry Limited. [Link]

2'.4'-Dimethoxypropiophenone | C11H1403 | CID 70020. PubChem. [Link]

2'.4'-dimethoxypropiophenone. Stenutz. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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